Cas no 1306604-92-1 ({[4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-yl]methyl}(propan-2-yl)amine dihydrochloride)

{[4-(2H-1,3-Benzodioxol-5-yl)-1H-imidazol-2-yl]methyl}(propan-2-yl)amine dihydrochloride is a synthetic organic compound featuring a benzodioxole-imidazole core with an isopropylaminomethyl substituent. Its dihydrochloride salt form enhances solubility and stability, making it suitable for research applications. The compound’s structure suggests potential bioactivity, particularly in neurological or pharmacological studies, due to the benzodioxole moiety’s prevalence in bioactive molecules. The imidazole ring may contribute to ligand-receptor interactions, while the isopropylamine group could influence pharmacokinetic properties. This product is primarily utilized in academic and industrial research for exploratory synthesis or as a reference standard. Its high purity and well-defined characterization support reproducible experimental outcomes.
{[4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-yl]methyl}(propan-2-yl)amine dihydrochloride structure
1306604-92-1 structure
Product Name:{[4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-yl]methyl}(propan-2-yl)amine dihydrochloride
CAS No:1306604-92-1
MF:C14H19Cl2N3O2
MW:332.225561380386
CID:5188130
Update Time:2025-05-23

{[4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-yl]methyl}(propan-2-yl)amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • {[4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-yl]methyl}(propan-2-yl)amine dihydrochloride
    • N-[[5-(1,3-benzodioxol-5-yl)-1H-imidazol-2-yl]methyl]propan-2-amine;dihydrochloride
    • {[4-(1,3-dioxaindan-5-yl)-1h-imidazol-2-yl]methyl}(propan-2-yl)amine dihydrochloride
    • {[4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-yl]methyl}(propan-2-yl)aminedihydrochloride
    • Inchi: 1S/C14H17N3O2.2ClH/c1-9(2)15-7-14-16-6-11(17-14)10-3-4-12-13(5-10)19-8-18-12;;/h3-6,9,15H,7-8H2,1-2H3,(H,16,17);2*1H
    • InChI Key: BMOUYUHOYWNZCO-UHFFFAOYSA-N
    • SMILES: Cl.Cl.O1COC2=CC=C(C=C12)C1=CN=C(CNC(C)C)N1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Topological Polar Surface Area: 59.2

{[4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-yl]methyl}(propan-2-yl)amine dihydrochloride Pricemore >>

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{[4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-yl]methyl}(propan-2-yl)amine dihydrochloride Related Literature

Additional information on {[4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-yl]methyl}(propan-2-yl)amine dihydrochloride

Comprehensive Overview of {[4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-yl]methyl}(propan-2-yl)amine dihydrochloride (CAS No. 1306604-92-1)

The compound {[4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-yl]methyl}(propan-2-yl)amine dihydrochloride (CAS No. 1306604-92-1) is a specialized chemical entity with significant potential in pharmaceutical and biochemical research. This article delves into its properties, applications, and market relevance, addressing common queries and trending topics in the field.

{[4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-yl]methyl}(propan-2-yl)amine dihydrochloride is characterized by its unique molecular structure, featuring a benzodioxole moiety linked to an imidazole ring, further modified with an isopropylamine group. This structural complexity contributes to its diverse reactivity and functionality, making it a subject of interest in drug discovery and development.

Researchers frequently inquire about the synthesis of CAS 1306604-92-1 and its mechanism of action. The compound is typically synthesized through multi-step organic reactions, involving the condensation of benzodioxole derivatives with imidazole precursors, followed by amine functionalization. Its potential as a bioactive molecule stems from its ability to interact with various biological targets, including enzymes and receptors, which is a hot topic in current pharmacological studies.

One of the trending applications of {[4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-yl]methyl}(propan-2-yl)amine dihydrochloride is in the field of neurological research. The benzodioxole component is known for its presence in compounds with CNS activity, prompting investigations into its effects on neurotransmitter systems. This aligns with the growing interest in neuroprotective agents and cognitive enhancers, which are highly searched topics in academic and pharmaceutical circles.

Another area of interest is the compound's potential role in anti-inflammatory and antioxidant applications. The imidazole ring is a common pharmacophore in drugs targeting inflammatory pathways, and the dihydrochloride salt form enhances its solubility, making it suitable for in vitro and in vivo studies. Researchers often search for novel anti-inflammatory compounds, and this molecule fits into that narrative.

The market for specialty chemicals like CAS 1306604-92-1 is expanding, driven by demand from pharmaceutical companies and research institutions. Sourcing high-purity {[4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-yl]methyl}(propan-2-yl)amine dihydrochloride is critical for reproducible results, and suppliers are increasingly focusing on GMP-compliant production to meet these needs. This trend reflects broader industry shifts toward quality assurance and regulatory compliance.

In summary, {[4-(2H-1,3-benzodioxol-5-yl)-1H-imidazol-2-yl]methyl}(propan-2-yl)amine dihydrochloride (CAS No. 1306604-92-1) is a versatile compound with promising applications in drug development, neurological research, and anti-inflammatory studies. Its unique structure and bioactive potential make it a valuable candidate for further exploration, aligning with current scientific and market trends.

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